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Compound of Interest

Compound Name: FS-2

Cat. No.: B15576841 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

handling fuming sulfuric acid, a substance commonly referred to as oleum. This document is

intended for researchers, scientists, and professionals in drug development to ensure the safe

handling of this highly corrosive and reactive chemical.

Chemical Properties and Identification
Fuming sulfuric acid is a solution of sulfur trioxide (SO₃) in concentrated sulfuric acid (H₂SO₄).

It is a colorless to light brown, oily, and fuming liquid with a pungent odor.[1] It is extremely

corrosive to metals and organic materials and reacts violently with water in a highly exothermic

reaction.[1] Inhalation of its fumes can be fatal.

Table 1: Physical and Chemical Properties of Fuming Sulfuric Acid
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Property Value

Synonyms Oleum, Sulfuric acid, fuming

Appearance Colorless to light brown, oily, fuming liquid[1]

Odor Pungent[1]

pH <1[1]

Melting Point -15 to 10 °C[1]

Boiling Point 126-127 °C[1]

Vapor Pressure 0.0048 bar (30% SO₃)[1]

Density 1.88-1.92 g/mL @ 30°C (20%-30% SO₃)[1]

Water Reactivity Reacts violently with water[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling fuming sulfuric acid to prevent

severe injury. The following table outlines the recommended PPE.

Table 2: Recommended Personal Protective Equipment for Handling Fuming Sulfuric Acid

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/pdf/safe_handling_and_storage_procedures_for_fuming_sulfuric_acid.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Required PPE
Specifications and Best
Practices

Respiratory
Full-face respirator with acid

gas cartridge

Ensure proper fit and regular

cartridge replacement. For

significant spill potential, a self-

contained breathing apparatus

(SCBA) may be necessary.

Eyes/Face
Tightly fitting safety goggles

and a face shield

Goggles should be worn under

the face shield for maximum

protection against splashes.

Hands

Chemical-resistant gloves

(double-gloving

recommended)

Butyl rubber, neoprene, or

Viton® gloves are

recommended. Standard nitrile

gloves offer minimal protection

and should be avoided for

direct or prolonged contact.

Body
Acid-resistant apron or a full

chemical-resistant suit

A lab coat should be worn at a

minimum, but an acid-resistant

apron provides additional

protection. For larger quantities

or splash potential, a full suit is

advised.

Feet
Closed-toe, chemical-resistant

boots

Ensure boots are made of a

material resistant to sulfuric

acid.

PPE Donning and Doffing Procedure
The following diagram outlines the correct sequence for putting on and taking off PPE to

minimize contamination.
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Donning PPE (Putting On)

Doffing PPE (Taking Off)

1. Gown/Apron 2. Mask/Respirator 3. Goggles/Face Shield 4. Gloves (over cuff)

1. Gloves 2. Gown/Apron 3. Goggles/Face Shield 4. Mask/Respirator 5. Wash Hands

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Safe Handling and Operational Plan
All work with fuming sulfuric acid must be conducted in a certified chemical fume hood with the

sash positioned as low as possible.[1] An eyewash station and a safety shower must be readily

accessible.[1]

General Handling Protocol
Preparation: Before starting work, ensure all necessary PPE is available and in good

condition. Have spill control materials readily accessible.

Dispensing: When dispensing, do so slowly and carefully to avoid splashing. Always add

acid to water, never the other way around, to prevent a violent exothermic reaction.[1]

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as

water, metals, bases, and organic materials.[1] Containers should be corrosion-resistant

(e.g., glass) and stored below eye level with secondary containment.[1]

Transport: When transporting, use a secondary container to prevent spills in case the

primary container fails.
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Emergency Procedures: Spill and Exposure
Management
Immediate and appropriate response to spills and exposures is critical to minimizing harm.

Small Spill Cleanup Protocol (<200 mL)
For small spills contained within a fume hood, follow these steps:

Alert Personnel: Immediately alert others in the vicinity.

Ensure Ventilation: Verify that the fume hood is functioning correctly.

Neutralize: Cautiously neutralize the spill by adding an alkaline material like sodium

bicarbonate or lime from the edges inward.[1]

Absorb: Once neutralized (pH 6-9), absorb the material with an inert, non-combustible

absorbent such as sand, earth, or vermiculite. Do not use combustible materials like

sawdust.[1]

Collect and Dispose: Place the absorbed material into a labeled, corrosion-resistant

container for hazardous waste disposal.[1]

Decontaminate: Clean the spill area with soap and water.[1]

For large spills, evacuate the area immediately and contact emergency services.

Spill Response Workflow
The following diagram illustrates the logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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